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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physical and chemical properties of
hexapentacontane (C56H114), a long-chain alkane, with other representative n-alkanes. The
information presented is supported by literature values and established experimental protocols,
offering a valuable resource for researchers and professionals working with these compounds
in various applications, including drug development, materials science, and lubrication
technology.

Introduction to Hexapentacontane

Hexapentacontane is a saturated hydrocarbon with the chemical formula C56H114. As a long-
chain alkane, it exhibits characteristic properties such as low reactivity, hydrophobicity, and a
high melting point. These attributes make it and similar long-chain alkanes subjects of interest
in fields requiring stable, non-polar compounds.

Comparison of Physical Properties

The physical properties of n-alkanes show clear trends with increasing chain length. The
following tables summarize the key literature values for hexapentacontane and a selection of
other long-chain n-alkanes for comparative analysis.
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Table 1: Comparison of Melting Point, Boiling Point, and Density of Selected Long-Chain n-

Alkanes
Chemical Molar Mass  Melting Boiling Density
n-Alkane . .
Formula (g/mol) Point (°C) Point (°C) (glcm?)
. 0.810 (at
Triacontane C30H62 422.82 65.9 450
20°C)
0.817 (at
Tetracontane C40H82 563.10 82 525
20°C)
0.823 (at
Pentacontane  C50H102 703.37 91 575
20°C)
~0.826 -
Hexapentaco ~601 - 605[1] 0.927
C56H114 787.50 96 - 99[1][2] _
ntane [2] (estimate)[1]
[2]
0.827 (at
Hexacontane C60H122 843.61 100 - 102 ~620 20°C)

Note: Some values for hexapentacontane are estimates found in the literature. The density of
solid alkanes is typically measured at or above their melting point.

Table 2: Solubility of Long-Chain Alkanes
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Property Description

Virtually insoluble.[3][4] As non-polar molecules,
o alkanes cannot form significant attractive forces
Solubility in Water _
with polar water molecules to overcome the

strong hydrogen bonding in water.[3][4]

Generally soluble in non-polar organic solvents
such as benzene, toluene, hexane, and diethyl
ether.[3][4] The principle of "like dissolves like"

Solubility in Organic Solvents applies, where the weak van der Waals forces
between alkane molecules are readily overcome
by similar interactions with non-polar solvent

molecules.[3][4]

Experimental Protocols

Accurate determination of the physical properties of long-chain alkanes is crucial for their
application. The following are detailed methodologies for key experiments.

Melting Point Determination

The melting point of solid long-chain alkanes like hexapentacontane can be determined using
the capillary tube method.

Protocol:
o Sample Preparation: A small amount of the solid alkane is finely powdered.

o Capillary Loading: The powdered sample is packed into a thin-walled capillary tube, sealed
at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.
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o Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid are recorded. This range represents the
melting point of the substance. For pure compounds, this range is typically narrow (0.5-1 °C).

Boiling Point Determination by Simulated Distillation
(SimDis)

For high-boiling point compounds like hexapentacontane, traditional distillation is impractical.
Simulated distillation by gas chromatography (GC), following methods like ASTM D2887, is the
preferred technique.[5][6][7][8]

Protocol:

» Calibration: A calibration mixture containing a series of n-alkanes with known boiling points is
injected into the gas chromatograph.[8] The retention time of each n-alkane is recorded and
plotted against its boiling point to create a calibration curve.[7][8]

o Sample Preparation: The hexapentacontane sample is dissolved in a suitable solvent (e.qg.,
carbon disulfide).

e GC Analysis: The sample solution is injected into a GC equipped with a non-polar capillary
column and a flame ionization detector (FID).[5] The column temperature is programmed to
increase over time, separating the components of the sample based on their boiling points.

o Data Analysis: The retention time of the hexapentacontane peak is determined. Using the
calibration curve, the retention time is converted to its corresponding boiling point.

Density Measurement

The density of solid hydrocarbons can be determined using a pycnometer or by the
displacement method.

Protocol (Pycnometer Method):

o Tare Weight: The weight of a clean, dry pycnometer (a flask with a precise volume) is
accurately measured.
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o Sample Addition: A known weight of the solid hexapentacontane is added to the
pycnometer.

 Liquid Addition: A non-solvent liquid of known density in which the alkane is insoluble is
added to the pycnometer, filling it completely and removing any air bubbles.

» Final Weight: The total weight of the pycnometer containing the sample and the liquid is
measured.

o Calculation: The volume of the displaced liquid, and thus the volume of the solid sample, is
calculated from the weights and the known density of the liquid. The density of the
hexapentacontane is then determined by dividing its mass by its calculated volume.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the characterization of a
novel long-chain alkane.
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Caption: Experimental workflow for the characterization of long-chain alkanes.

This guide provides a foundational understanding of the properties of hexapentacontane in
comparison to other long-chain alkanes. The detailed experimental protocols serve as a
practical reference for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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